Cas no 1822514-17-9 (2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid)
1822514-17-9 structure
Product Name:2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
CAS No:1822514-17-9
MF:C13H23NO5
MW:273.325424432755
CID:4779841
Update Time:2025-09-20
2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-((tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
- 2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
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- Inchi: 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(11(15)16)9-5-4-7-18-8-6-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
- InChI Key: UCMMVAWGNPLHTB-UHFFFAOYSA-N
- SMILES: O1CCCC(C(C(=O)O)NC(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 324
- XLogP3: 1.5
- Topological Polar Surface Area: 84.9
2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02427-5g |
2-{[(tert-butoxy)carbonyl]amino}-2-(oxepan-4-yl)acetic acid |
1822514-17-9 | 95% | 5g |
$3000 | 2023-09-07 |
2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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